6-[4-(4-ethoxybenzenesulfonyl)piperazin-1-yl]-N,N-dimethylpyridazin-4-amine

• IUPAC Name: 6-[4-(4-ethoxyphenyl)sulfonylpiperazin-1-yl]-N,N-dimethylpyridazin-4-amine
• InChI: InChI=1S/C18H25N5O3S/c1-4-26-16-5-7-17(8-6-16)27(24,25)23-11-9-22(10-12-23)18-13-15(21(2)3)14-19-20-18/h5-8,13-14H,4,9-12H2,1-3H3
• InChI Key: VWNGLMMVRATRTR-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)S(=O)(=O)N2CCN(CC2)C3=NN=CC(=C3)N(C)C
• Molecular Formula: C18H25N5O3S
• Molecular Weight: 391.5 g/mol

Description

This compound is a complex organic molecule that contains several functional groups, including an ethoxybenzenesulfonyl group, a piperazine ring, and a pyridazine ring. These types of compounds are often used in the development of pharmaceuticals and other biologically active substances.

Scientific Research Applications

6-[4-(4-ethoxybenzenesulfonyl)piperazin-1-yl]-N,N-dimethylpyridazin-4-amine has been used in a variety of scientific research applications. It has been used in the study of the structure-activity relationships of monoamine oxidase inhibitors, as well as in the study of the effects of monoamine oxidase inhibitors on the central nervous system. It has also been used in the study of the pharmacology of serotonin and norepinephrine uptake inhibitors, as well as in the study of the effects of serotonin and norepinephrine uptake inhibitors on the cardiovascular system.

Mechanism of Action

6-[4-(4-ethoxybenzenesulfonyl)piperazin-1-yl]-N,N-dimethylpyridazin-4-amine has been found to act as a monoamine oxidase inhibitor. Monoamine oxidase is an enzyme that catalyzes the oxidation of certain monoamine neurotransmitters, such as serotonin and norepinephrine. This compound inhibits the activity of this enzyme, which leads to an increase in the levels of these neurotransmitters in the brain. This can lead to an increase in mood and overall wellbeing.
Biochemical and Physiological Effects
This compound has been found to have a wide range of biochemical and physiological effects. It has been found to increase levels of serotonin and norepinephrine in the brain, which can lead to an increase in mood and overall wellbeing. It has also been found to have antioxidant effects, which can help protect cells from damage caused by free radicals. Additionally, this compound has been found to have anti-inflammatory and analgesic effects, which can help reduce pain and inflammation.

Advantages and Limitations for Lab Experiments

6-[4-(4-ethoxybenzenesulfonyl)piperazin-1-yl]-N,N-dimethylpyridazin-4-amine has several advantages and limitations for use in laboratory experiments. One advantage is that this compound is a synthetic compound, which makes it easy to obtain and use in experiments. Additionally, this compound has been found to have a wide range of biochemical and physiological effects, which makes it a useful compound for studying various biological processes. One limitation is that this compound is a relatively new compound, so there is still much to be learned about its effects and mechanisms of action.

Future Directions

There are many potential future directions for research on 6-[4-(4-ethoxybenzenesulfonyl)piperazin-1-yl]-N,N-dimethylpyridazin-4-amine. One potential future direction is to further study the biochemical and physiological effects of this compound. Additionally, further research could be done to better understand the mechanism of action of this compound and to identify potential therapeutic applications. Furthermore, further research could be done to identify potential side effects of this compound and to determine the optimal dosage for various applications. Finally, further research could be done to identify potential drug interactions of this compound.

Synthesis Methods

6-[4-(4-ethoxybenzenesulfonyl)piperazin-1-yl]-N,N-dimethylpyridazin-4-amine is synthesized through a multi-step process. The first step is the synthesis of a 4-ethoxybenzenesulfonyl chloride (EBSC) precursor, which is done by reacting 4-ethoxybenzene-sulfonyl chloride with 1-bromopropane in the presence of potassium carbonate in dimethyl sulfoxide (DMSO). The second step is the synthesis of the 4-ethoxybenzenesulfonyl piperazine (EBSP) precursor, which is done by reacting EBSC with piperazine in the presence of potassium carbonate in DMSO. The third step is the synthesis of this compound, which is done by reacting EBSP with N,N-dimethylpyridazin-4-amine (DMPA) in the presence of sodium hydroxide in DMSO.

Safety and Hazards

The safety and hazards associated with this compound would depend on its biological activity. As with any chemical compound, appropriate safety precautions should be taken when handling it to avoid exposure. It’s important to note that while some piperazine derivatives are used as drugs, others can be harmful or toxic.